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Compound of Interest

Compound Name: Ethyl-3-bromopropionate-d4

Cat. No.: B018681 Get Quote

Core Structural Definition
Ethyl-3-bromopropionate-d4 is the deuterium-labeled form of ethyl 3-bromopropionate.[1]

The "d4" designation indicates that four hydrogen atoms on the propionate backbone have

been replaced by deuterium atoms. This isotopic substitution is precise, occurring at the C2

and C3 positions.

IUPAC Name: ethyl 3-bromo-2,2,3,3-tetradeuteriopropanoate[2]

CAS Number: 14341-55-0[2]

Molecular Formula: C₅H₅D₄BrO₂[1]

Synonyms: Ethyl 3-bromopropionate-2,2,3,3-d4[1]

The structural difference between the standard and deuterated compound is illustrated below:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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